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Compound of Interest

Compound Name: Bromoethanol-d4

Cat. No.: B032892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of 2-Bromoethanol-d4 (BrCD₂CD₂OH), an isotopically labeled compound of significant interest

in pharmaceutical research and development. Its application as an internal standard in mass

spectrometry-based bioanalytical assays and as a building block in the synthesis of deuterated

drug candidates necessitates a thorough understanding of its preparation and analytical profile.

This document outlines detailed synthetic methodologies and characterization techniques,

presenting quantitative data in a clear, tabular format and illustrating key processes with

diagrams.

Synthesis of 2-Bromoethanol-d4
The synthesis of 2-Bromoethanol-d4 can be achieved through several routes, primarily

involving the introduction of deuterium at an early stage of the synthesis. Two common and

effective methods are detailed below.

Method 1: Ring-Opening of Ethylene-d4 oxide with
Hydrobromic Acid
This method adapts a well-established procedure for the synthesis of non-deuterated 2-

bromoethanol.[1][2] It involves the acid-catalyzed nucleophilic ring-opening of ethylene-d4

oxide by bromide ions.
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Reaction Scheme:

Reaction

Ethylene-d4 oxide (D2C=CD2O)
2-Bromoethanol-d4 (BrCD2CD2OH)

  HBr, H2O, <10°C  

HBr

Reaction

Ethanol-d4 (CD3CD2OH)
2-Bromoethanol-d4 (BrCD2CD2OH)

  PBr3, Pyridine (optional), 0°C to rt  

PBr3
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Synthesis Workflow

Start with Deuterated Precursor

Perform Bromination or Ring-Opening

Quench and Extract

Vacuum Distillation

Pure Bromoethanol-d4

Characterization Workflow

Synthesized Bromoethanol-d4

NMR Spectroscopy (1H, 13C) Mass Spectrometry (GC-MS) FTIR Spectroscopy

Data Analysis and Structure Confirmation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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